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Compound of Interest

Compound Name:
Benzyl 3-(benzylamino)piperidine-

1-carboxylate hydrochloride

CAS No.: 1179362-03-8

Cat. No.: B1499973

Get Quote

Abstract
This guide provides an in-depth technical overview of Benzyl 3-(benzylamino)piperidine-1-
carboxylate hydrochloride, a key chemical intermediate. We will explore its structural

features, physicochemical properties, a detailed and reasoned synthesis protocol, and the

analytical methods required for its structural elucidation and quality control. The document

highlights the significance of the piperidine scaffold in drug discovery and the strategic role of

benzyl protecting groups in its synthesis. This guide is intended for researchers and

professionals in the fields of organic synthesis and medicinal chemistry, offering both

theoretical insights and practical, actionable methodologies.

Chemical Identity and Physicochemical Properties
The subject of this guide is a disubstituted piperidine derivative, presented as its hydrochloride

salt to improve stability and handling.

IUPAC Name: benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride[1]
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CAS Number: 1179362-03-8[1]

Chemical Formula: C₂₀H₂₅ClN₂O₂[1]

Molecular Weight: 360.88 g/mol [1]

Structure:

Figure 1: Chemical structure of Benzyl 3-(benzylamino)piperidine-1-carboxylate
hydrochloride.

Physicochemical Data Summary:

Property Value Source

IUPAC Name

benzyl 3-

(benzylamino)piperidine-1-

carboxylate hydrochloride

AChemBlock[1]

CAS Number 1179362-03-8 AChemBlock[1]

Formula C₂₀H₂₅ClN₂O₂ AChemBlock[1]

Molecular Weight 360.88 g/mol AChemBlock[1]

SMILES

O=C(N1CCCC(NCC2=CC=CC

=C2)C1)OCC3=CC=CC=C3.

[H]Cl

AChemBlock[1]

Purity Typically ≥95% AChemBlock[1]

Rationale and Applications in Medicinal Chemistry
The Piperidine Scaffold: A Privileged Structure
The piperidine ring is a six-membered nitrogen-containing heterocycle that is a cornerstone in

drug design.[2][3][4] Its prevalence is due to several advantageous properties:

Structural Versatility: The saturated, sp³-rich nature of the piperidine ring allows for precise

three-dimensional arrangements of substituents, which is critical for optimizing interactions
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with biological targets.

Pharmacokinetic Profile: Incorporation of a piperidine moiety can favorably modulate key

drug properties such as lipophilicity, solubility, and metabolic stability.[5]

Proven Bioactivity: Piperidine derivatives are found in over twenty classes of

pharmaceuticals, demonstrating a broad spectrum of biological activities, including

anticancer, antiviral, analgesic, and antipsychotic effects.[2][4][6] More than 70 FDA-

approved drugs contain this essential scaffold.[3][5]

The Strategic Role of Benzyl Protecting Groups
The target molecule employs two distinct benzyl-based functionalities, each serving a strategic

purpose in a synthetic context.

N-Carbobenzyloxy (Cbz) Group: The benzyl ...-1-carboxylate moiety is a Carbobenzyloxy

(Cbz or Z) group, a widely used protecting group for amines.[7] It is stable under many

reaction conditions but can be selectively removed under mild conditions via catalytic

hydrogenolysis.[7][8] This allows for the unmasking of the piperidine nitrogen at a later

synthetic stage for further modification.

N-Benzyl (Bn) Group: The benzylamino substituent utilizes a simple benzyl (Bn) group to

protect the secondary amine.[9][10] Like the Cbz group, it is robust and can also be removed

by hydrogenolysis, often simultaneously with the Cbz group.[8][9] This dual protection

strategy is common in the synthesis of complex diamines.

Synthesis and Purification Protocol
The synthesis of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride can be

logically achieved via a two-step process starting from a commercially available precursor,

Benzyl 3-aminopiperidine-1-carboxylate. The process involves a reductive amination reaction

followed by salt formation.

Synthetic Workflow
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Step 1: Reductive Amination Step 2: Salt Formation
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Figure 2: Synthetic workflow for the target compound.

Detailed Experimental Protocol
Objective: To synthesize Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride
from Benzyl 3-aminopiperidine-1-carboxylate.

Materials:

Benzyl 3-aminopiperidine-1-carboxylate (1.0 eq)

Benzaldehyde (1.05 eq)

Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid solution (e.g., 2M in diethyl ether or 4M in 1,4-dioxane)

Diethyl ether or MTBE
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Procedure:

Reaction Setup: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add Benzyl 3-

aminopiperidine-1-carboxylate (1.0 eq) and dissolve in anhydrous dichloromethane (approx.

0.1 M concentration).

Imine Formation: Add benzaldehyde (1.05 eq) to the solution. Stir the mixture at room

temperature for 30-60 minutes. The formation of the intermediate imine is typically not

monitored and proceeds directly to the next step.

Rationale: This is the first step of the reductive amination, forming a transient imine or

iminium ion which is the substrate for the reducing agent.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction

mixture. Control the addition to manage any mild exotherm. Stir the reaction at room

temperature for 4-16 hours.

Rationale: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reductive

aminations. It is less reactive towards aldehydes and ketones than sodium borohydride,

minimizing side reactions.

Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

Aqueous Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃

solution. Stir vigorously until gas evolution ceases. Transfer the mixture to a separatory

funnel and separate the layers.

Extraction: Extract the aqueous layer with dichloromethane (2x). Combine the organic layers.

Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous

MgSO₄.

Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure

to yield the crude free base, typically as an oil or waxy solid.
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Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent like

diethyl ether or MTBE. While stirring, add the hydrochloric acid solution (1.0 eq) dropwise.

Isolation: The hydrochloride salt will typically precipitate as a white or off-white solid.

Continue stirring for 30 minutes in an ice bath to maximize precipitation. Collect the solid by

vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Analytical Characterization and Quality Control
To ensure the identity and purity of the synthesized compound, a suite of analytical techniques

should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for unambiguous structure elucidation.

¹H NMR: The proton NMR spectrum will provide key information.

Aromatic Protons: Expect complex multiplets between 7.2-7.5 ppm integrating to 10

protons (from the two benzyl groups).

Benzyl CH₂ Protons: Two distinct singlets (or AB quartets) are expected, one for the Cbz -

O-CH₂- (around 5.1 ppm) and one for the Bn -N-CH₂- (around 3.8 ppm).

Piperidine Ring Protons: A complex series of multiplets between ~1.5 and 3.5 ppm. The

protons adjacent to the nitrogen atoms will be shifted downfield.

N-H Proton: A broad singlet, which may be exchangeable with D₂O. Its chemical shift can

be highly variable.

¹³C NMR: The carbon spectrum will confirm the carbon skeleton.

Carbonyl Carbon: A peak around 155 ppm for the carbamate C=O.

Aromatic Carbons: Multiple signals in the 127-138 ppm region.

Aliphatic Carbons: Signals for the two -CH₂- groups (~67 ppm for O-CH₂ and ~51 ppm for

N-CH₂) and the piperidine ring carbons.
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Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound.

Expected Ion: Using Electrospray Ionization (ESI) in positive mode, the expected molecular

ion peak [M+H]⁺ would correspond to the mass of the free base (C₂₀H₂₄N₂O₂), which is

approximately m/z 325.19.

Purity Assessment
High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for

assessing the purity of the final compound. Using a suitable column (e.g., C18) and mobile

phase (e.g., acetonitrile/water gradient with a modifier like TFA or formic acid), the purity can

be determined by the relative area of the product peak. A purity of >95% is typically required

for research applications.[1]

Handling, Storage, and Safety
Handling: Use standard personal protective equipment (PPE), including safety glasses, a lab

coat, and chemical-resistant gloves. Handle the compound in a well-ventilated area or a

chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents. The hydrochloride salt form enhances stability for

long-term storage.

Safety: Refer to the Safety Data Sheet (SDS) for comprehensive hazard information. As with

most fine chemicals, it should be treated as potentially harmful.

Conclusion
Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride is a valuable synthetic

intermediate whose structure combines the privileged piperidine scaffold with strategically

placed, removable protecting groups. Its synthesis via reductive amination is a robust and

reliable method. Proper analytical characterization using NMR, MS, and HPLC is essential to

validate its structure and ensure high purity, making it a reliable building block for the complex,

multi-step syntheses required in modern drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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